4-(4-hydroxy-3-methoxy-5-nitrophenyl)-2,7,7-trimethyl-3-(1-piperidinylcarbonyl)-4,6,7,8-tetrahydro-5(1H)-quinolinone

• IUPAC Name: 4-(4-hydroxy-3-methoxy-5-nitrophenyl)-2,7,7-trimethyl-3-(piperidine-1-carbonyl)-1,4,6,8-tetrahydroquinolin-5-one
• InChI: InChI=1S/C25H31N3O6/c1-14-20(24(31)27-8-6-5-7-9-27)21(22-16(26-14)12-25(2,3)13-18(22)29)15-10-17(28(32)33)23(30)19(11-15)34-4/h10-11,21,26,30H,5-9,12-13H2,1-4H3
• InChI Key: ZYBDDFJESCCTIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=CC(=C(C(=C3)OC)O)[N+](=O)[O-])C(=O)N4CCCCC4
• Molecular Formula: C25H31N3O6
• Molecular Weight: 469.5 g/mol

Description

4-(4-hydroxy-3-methoxy-5-nitrophenyl)-2,7,7-trimethyl-3-(1-piperidinylcarbonyl)-4,6,7,8-tetrahydro-5(1H)-quinolinone is a useful research compound. Its molecular formula is C25H31N3O6 and its molecular weight is 469.5 g/mol. The purity is usually 95%.
The exact mass of the compound 4-(4-hydroxy-3-methoxy-5-nitrophenyl)-2,7,7-trimethyl-3-(1-piperidinylcarbonyl)-4,6,7,8-tetrahydro-5(1H)-quinolinone is 469.22128572 g/mol and the complexity rating of the compound is 927. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-(4-hydroxy-3-methoxy-5-nitrophenyl)-2,7,7-trimethyl-3-(1-piperidinylcarbonyl)-4,6,7,8-tetrahydro-5(1H)-quinolinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-hydroxy-3-methoxy-5-nitrophenyl)-2,7,7-trimethyl-3-(1-piperidinylcarbonyl)-4,6,7,8-tetrahydro-5(1H)-quinolinone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Schiff Bases and Fluorescent Properties

A study by Trávníček et al. (2014) involved the synthesis of Schiff bases derived from quinolinone, exploring their structural characteristics and fluorescent properties. This research indicates the potential of quinolinone derivatives for applications in materials science, particularly due to their fluorescence capabilities (Trávníček, Buchtík, & Němec, 2014).

Quinolinone Alkaloids and Biocidal Activity

Nakatsu et al. (1990) isolated biocidal quinolinone alkaloids from the leaves of Esenbeckia leiocarpa, demonstrating their antifeedant activities against pests. This study highlights the potential of quinolinone derivatives in developing natural pesticides (Nakatsu, Johns, Kubo, Milton, Sakai, Chatani, Saito, Yamagiwa, & Kamikawa, 1990).

Anticancer Activity-Structure Relationship

Research by Beker & Yıldırım (2021) provides an overview of quinolinone-based compounds with anticancer properties, illustrating the importance of structural modifications in enhancing their efficacy. The study underscores quinolinones' potential as a scaffold for developing novel anticancer drugs (Beker & Yıldırım, 2021).

Synthesis and Pharmacological Effects

Ashimori et al. (1991) synthesized optically active quinolinone derivatives and evaluated their pharmacological effects, highlighting the therapeutic potential of quinolinone structures in medicine (Ashimori, Uchida, Ohtaki, Tanaka, Ohe, Fukaya, Watanabe, Kagitani, & Yokoyama, 1991).